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Compound of Interest

N-(3-Aminophenyl)-2-
Compound Name:
ethoxyacetamide

Cat. No.: B1340483

Abstract: This technical guide provides a detailed overview of N-(3-Aminophenyl)-2-
ethoxyacetamide, a derivative of N-(3-aminophenyl)acetamide. Due to its limited commercial
availability and dedicated research, this document focuses on its nomenclature, predicted
properties, and a plausible synthetic pathway. This guide is intended for researchers, scientists,
and professionals in drug development and chemical synthesis.

Introduction

N-(3-Aminophenyl)-2-ethoxyacetamide is a chemical compound that is structurally related to
the more common N-(3-aminophenyl)acetamide. The introduction of a 2-ethoxy group to the
acetamide moiety is expected to modify its physicochemical properties, such as solubility,
lipophilicity, and metabolic stability, which could be of interest in medicinal chemistry and
material science. This guide will clarify the distinction between these two compounds and
provide a theoretical and practical framework for the synthesis and characterization of N-(3-
Aminophenyl)-2-ethoxyacetamide.

Nomenclature and CAS Number

A definitive CAS number for N-(3-Aminophenyl)-2-ethoxyacetamide is not readily available in
major chemical databases, suggesting it is not a widely cataloged or commercially produced
compound.

For clarity, it is essential to distinguish it from the well-documented parent compound:
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* N-(3-Aminophenyl)acetamide:

o CAS Number: 102-28-3[1][2][3][4][5]

o Synonyms: 3'-Aminoacetanilide, m-Aminoacetanilide, 3-Acetamidoaniline, N-Acetyl-m-

phenylenediamine[1][4][6]

A closely related compound that could serve as a potential precursor is:

e N-(3-aminophenyl)-2-hydroxyacetamide:

o CAS Number: 82099-55-6[7][8][9][10][11]

Physicochemical Properties

Due to the lack of experimental data for N-(3-Aminophenyl)-2-ethoxyacetamide, the following
table presents the known properties of the parent compound, N-(3-aminophenyl)acetamide, to

provide a comparative baseline.

Value for N-(3-

Property . . Reference
aminophenyl)acetamide

Molecular Formula CsH10N20 [11[2][3]

Molecular Weight 150.18 g/mol [1112][3][6]
Gray to light brown crystalline

Appearance _ [1][2][6]
solid

Melting Point 86-88 °C [1][6]

Boiling Point 388.9 °C at 760 mmHg [1]

Water Solubility

1-5g/100 mL at 24 °C

[1]

LogP

1.88

[1]

Proposed Synthetic Pathway
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A plausible and efficient method for the synthesis of N-(3-Aminophenyl)-2-ethoxyacetamide
involves a two-step process starting from 3-nitroaniline. This pathway is outlined below.

Proposed Synthesis of N-(3-Aminophenyl)-2-ethoxyacetamide

Step 2: Reduction of the Nitro Group

Reduction
2-Ethoxy-N-(3-nitrophenyl)acetamide (G0 [RPAPEHE O ST ACT) N-(3-Aminophenyl)-2-ethoxyacetamide

é Step 1: Acylation of 3-Nitroaniline h

Ethoxyacetyl chloride

2-Ethoxy-N-(3-nitrophenyl)acetamide

Acylation

3-Nitroaniline

- J

Starting Materials
(3-Nitroaniline, Ethoxyacetyl chloride)

cylation Reaction

Intermediate Product
(2-Ethoxy-N-(3-nitrophenyl)acetamide)

itro Group Reduction

Final Product
(N-(3-Aminophenyl)-2-ethoxyacetamide)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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